Cas no 805250-27-5 (3-benzo[b]thien-3-ylBenzenemethanol)
![3-benzo[b]thien-3-ylBenzenemethanol structure](https://www.kuujia.com/scimg/cas/805250-27-5x500.png)
805250-27-5 structure
Product name:3-benzo[b]thien-3-ylBenzenemethanol
3-benzo[b]thien-3-ylBenzenemethanol Chemical and Physical Properties
Names and Identifiers
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- 3-benzo[b]thien-3-ylBenzenemethanol
- DYZDXRFGMBEULB-UHFFFAOYSA-N
- 805250-27-5
- DA-24119
- SCHEMBL2824248
- [3-(1-benzothien-3-yl)phenyl]methanol
- [3-(1-benzothiophen-3-yl)phenyl]methanol
-
- Inchi: InChI=1S/C15H12OS/c16-9-11-4-3-5-12(8-11)14-10-17-15-7-2-1-6-13(14)15/h1-8,10,16H,9H2
- InChI Key: DYZDXRFGMBEULB-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 240.06088618Da
- Monoisotopic Mass: 240.06088618Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48.5Ų
- XLogP3: 3.7
3-benzo[b]thien-3-ylBenzenemethanol Related Literature
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Jin Xu,Bingying Jiang,Jiao Su,Yun Xiang,Ruo Yuan,Yaqin Chai Chem. Commun., 2012,48, 3309-3311
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2. CdTequantum dot functionalized silica nanosphere labels for ultrasensitive detection of biomarker†Liyuan Chen,Chengliang Chen,Ruina Li,Ying Li,Songqin Liu Chem. Commun., 2009, 2670-2672
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Stefan Haeberle,Thilo Brenner Lab Chip, 2006,6, 776-781
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Wolfgang G. Zeier,Hong Zhu,Zachary M. Gibbs,Gerbrand Ceder,Wolfgang Tremel,G. Jeffrey Snyder J. Mater. Chem. C, 2014,2, 10189-10194
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Hualin Xiong,Guangbin Cheng,Zaichao Zhang,Hongwei Yang New J. Chem., 2019,43, 7784-7789
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